3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-nitro-4-piperidin-1-ylphenyl)-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H20N4O3/c1-11(2)15-17-16(23-18-15)12-6-7-13(14(10-12)20(21)22)19-8-4-3-5-9-19/h6-7,10-11H,3-5,8-9H2,1-2H3
• InChI Key: MWEFHASUKKKDJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various experimental settings.

Mechanism of Action

The mechanism of action of 3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to interact with proteins involved in the regulation of cell growth and survival, as well as with neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can damage cells and contribute to the development of various diseases. Additionally, this compound has been shown to modulate the activity of various neurotransmitter receptors in the brain, leading to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole in lab experiments is its wide range of biochemical and physiological effects. This makes it a versatile tool for studying various signaling pathways and cellular processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are many potential future directions for research involving 3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole. One area of interest is the development of new compounds based on the structure of this compound, with improved efficacy and reduced toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various disease states. Finally, studies investigating the potential use of this compound in combination with other drugs or therapies may yield promising results.

Synthesis Methods

The synthesis of 3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole involves the reaction of 3-nitro-4-(piperidin-1-yl)benzaldehyde with isopropyl hydrazinecarboxylate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

3-isopropyl-5-(3-nitro-4-(piperidin-1-yl)phenyl)-1,2,4-oxadiazole has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, it has been studied for its ability to inhibit the growth of cancer cells. Additionally, this compound has been used in drug discovery efforts to identify new compounds with similar biochemical and physiological effects.